Neopetasitenine
Overview
Description
Neopetasitenine is a novel peptide derived from the venom of the Neotropical tarantula, Grammostola spatulata, which has recently been studied for its potential therapeutic applications. Neopetasitenine is a small peptide, composed of 15 amino acids, which is known to possess analgesic, anti-inflammatory, and antiparasitic properties. In addition, neopetasitenine has been found to possess antithrombotic, anti-angiogenic, and anti-tumor activities.
Scientific Research Applications
Pharmacokinetic Studies
Neopetasitenine has been used as a model food substrate for pharmacokinetic studies . It is selected due to its high concentration in the plant Petasites japonicus, commonly known as fuki . The studies involve the extrapolation of metabolic profiles for Neopetasitenine and its metabolite Petasitenine in humans from rat in vivo and in vitro data sets .
Toxicology Research
Neopetasitenine, along with its metabolite Petasitenine, has been used in toxicology research . Petasitenine, the carcinogenic deacetylated metabolite of Neopetasitenine, is of particular interest . The research involves studying the absorption, conversion, and clearance of these compounds after oral administration .
Food Safety Evaluation
The compound Neopetasitenine is used in food safety evaluation due to its presence in the plant Petasites japonicus, which is consumed as a wild vegetable . The safety hazards associated with plant-derived pyrrolizidine alkaloids, such as Neopetasitenine, have been extensively evaluated .
Hepatotoxicity Studies
Neopetasitenine and its metabolite Petasitenine have been used in hepatotoxicity studies . These studies involve the use of human hepatocyte-like cell line HepaRG cells to study the hepatotoxic effects of these compounds .
Risk Assessment
Neopetasitenine is used in risk assessment studies due to its presence in food substances . The risks associated with the consumption of pyrrolizidine alkaloid-producing plants, such as Petasites japonicus, are evaluated using Neopetasitenine as a model food substrate .
Alkaloid Research
Neopetasitenine is used in alkaloid research, particularly in the study of pyrrolizidine alkaloids . The structure of Neopetasitenine and its relation to other pyrrolizidine alkaloids is a subject of interest in this field .
Drug Metabolism Studies
Neopetasitenine is used in drug metabolism studies . These studies involve the use of physiologically based pharmacokinetic (PBPK) modeling to understand the metabolism of Neopetasitenine and its metabolite Petasitenine .
Natural Product Chemistry
Neopetasitenine is used in natural product chemistry, particularly in the isolation and characterization of new alkaloids . The structure of Neopetasitenine has been determined through spectroscopic analyses and chemical conversion from the known alkaloid Petasitenine .
Mechanism of Action
Target of Action
Neopetasitenine, also known as Acetylfukinotoxin, is a pyrrolizidine alkaloid . Pyrrolizidine alkaloids are found in plants mainly belonging to Families Asteraceae/Compositae, Boraginaceae, and Fabaceae/Leguminosae
Mode of Action
It is known that pyrrolizidine alkaloids, the group to which neopetasitenine belongs, are hepatotoxic . This suggests that they may interact with liver cells and potentially disrupt normal liver function.
Biochemical Pathways
Given its classification as a pyrrolizidine alkaloid, it is likely that it interacts with biochemical pathways in the liver, potentially leading to hepatotoxicity .
Pharmacokinetics
Neopetasitenine is rapidly absorbed and converted to petasitenine, its carcinogenic deacetylated metabolite, after oral administration . Petasitenine is slowly cleared from plasma . The human pharmacokinetics of Neopetasitenine were estimated using a simplified physiologically based pharmacokinetic (PBPK) model formulated on experimental pharmacokinetic rat data .
Result of Action
It is known that pyrrolizidine alkaloids, the group to which neopetasitenine belongs, are hepatotoxic . This suggests that they may cause damage to liver cells and potentially disrupt normal liver function.
Action Environment
It is known that the plant from which it is derived, petasites japonicus, is widely consumed, suggesting that dietary intake and exposure could potentially influence its action .
It is also important to note that due to its hepatotoxicity, consumption of plants or foods containing pyrrolizidine alkaloids like Neopetasitenine is restricted or prohibited in many countries .
properties
IUPAC Name |
[(1R,3'R,4R,6R,7R,11Z)-3',6,7,14-tetramethyl-3,8,17-trioxospiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-7-yl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO8/c1-12-10-21(13(2)29-21)19(26)28-16-7-9-22(5)8-6-15(17(16)24)11-27-18(25)20(12,4)30-14(3)23/h6,12-13,16H,7-11H2,1-5H3/b15-6-/t12-,13-,16-,20-,21-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNNVXCSFOWGBQP-MWTIQZJTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2(C(O2)C)C(=O)OC3CCN(CC=C(C3=O)COC(=O)C1(C)OC(=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@@]2([C@H](O2)C)C(=O)O[C@@H]3CCN(C/C=C(\C3=O)/COC(=O)[C@]1(C)OC(=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29NO8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701316916 |
Source
|
| Record name | Neopetasitenine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701316916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
423.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Neopetasitenine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030329 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Neopetasitenine | |
CAS RN |
60409-51-0 |
Source
|
| Record name | Neopetasitenine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60409-51-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetylfukinotoxin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060409510 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Neopetasitenine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701316916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Neopetasitenine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030329 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
212 °C |
Source
|
| Record name | Neopetasitenine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030329 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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